Cas no 1286418-47-0 (N-cyclohexyl-2-(ethylsulfanyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide)

• Product Name: N-cyclohexyl-2-(ethylsulfanyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• CAS No: 1286418-47-0
• MF: C₂₂H₃₀N₄OS
• MW: 398.564803600311
• CID: 5398585
• Update Time: 2025-07-09

N-cyclohexyl-2-(ethylsulfanyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-3-ethylsulfanyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• N-cyclohexyl-2-(ethylsulfanyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• Inchi： 1S/C22H30N4OS/c1-2-28-20-19(17-9-5-3-6-10-17)24-22(25-20)13-15-26(16-14-22)21(27)23-18-11-7-4-8-12-18/h3,5-6,9-10,18H,2,4,7-8,11-16H2,1H3,(H,23,27)
• InChI Key： SETBQLRHWUQEKC-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NC3CCCCC3)=O)CC2)N=C(SCC)C=1C1=CC=CC=C1

Additional information on N-cyclohexyl-2-(ethylsulfanyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

Research Briefing on N-cyclohexyl-2-(ethylsulfanyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS: 1286418-47-0)

In recent years, the compound N-cyclohexyl-2-(ethylsulfanyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS: 1286418-47-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The unique structural features of this compound, including its spirocyclic core and ethylsulfanyl moiety, contribute to its high binding affinity and selectivity toward specific biological targets.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological activity of this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on a key enzyme involved in inflammatory pathways. The researchers employed a combination of X-ray crystallography and molecular dynamics simulations to reveal the precise binding mode of the compound within the enzyme's active site. These findings provide a solid foundation for further optimization of this class of compounds for therapeutic use.

Another notable advancement is the application of this compound in oncology research. A preclinical study conducted in 2024 highlighted its ability to disrupt critical PPIs in cancer cells, leading to apoptosis and reduced tumor growth in murine models. The study also reported favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for its development as a drug candidate. These results underscore the compound's potential as a novel anticancer agent.

In addition to its therapeutic applications, the synthetic routes for N-cyclohexyl-2-(ethylsulfanyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide have been optimized to improve yield and scalability. Recent patents describe innovative methods for its synthesis, utilizing green chemistry principles to minimize environmental impact. These advancements are critical for facilitating large-scale production and further clinical development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and the need for more comprehensive toxicity studies must be addressed. Ongoing research aims to explore these aspects while also investigating the compound's efficacy in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, N-cyclohexyl-2-(ethylsulfanyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and demonstrated biological activities position it as a valuable tool for understanding complex biological pathways and developing novel therapeutics. Future research should focus on addressing the remaining challenges and unlocking its full potential in treating various diseases.